Cas no 1806916-61-9 (2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol)

• Product Name: 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol
• CAS No: 1806916-61-9
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4865630
• Update Time: 2025-05-25

2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H5ClF2N2O/c9-7-4(2-12)1-5(8(10)11)6(3-14)13-7/h1,8,14H,3H2
• InChI Key： YTOJWBSCMDLSDN-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(F)F)C(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 56.9

Additional information on 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol

Introduction to 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol (CAS No. 1806916-61-9)

2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol, identified by the CAS number 1806916-61-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a chloro group, a cyano group, a difluoromethyl group, and a hydroxymethyl substituent, contribute to its distinctive chemical properties and reactivity.

The chloro and cyano functional groups in 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol play crucial roles in its chemical behavior. The chloro group can participate in nucleophilic substitution reactions, making it a versatile intermediate for synthesizing more complex molecules. On the other hand, the cyano group introduces a polar electron-withdrawing effect, which can influence the electronic properties of the pyridine ring and enhance its interaction with biological targets. The difluoromethyl group is particularly noteworthy due to its ability to improve metabolic stability and binding affinity in drug candidates. Additionally, the hydroxymethyl substituent provides a site for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Several studies have highlighted the importance of these compounds in developing novel therapeutic agents targeting various diseases. For instance, pyridine-based molecules have shown promise in treating neurological disorders, infectious diseases, and cancer. The structural motifs present in 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol make it a valuable scaffold for designing new drugs that can interact with biological receptors or enzymes with high specificity.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The presence of multiple reactive sites allows chemists to modify its structure in numerous ways, enabling the creation of libraries of derivatives with diverse biological activities. Researchers have employed various synthetic strategies to explore the chemical space around this core structure. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce new functional groups at specific positions on the pyridine ring. These modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds.

Recent advances in computational chemistry have further accelerated the discovery process for 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol derivatives. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been instrumental in predicting the binding modes of these compounds to target proteins. By integrating experimental data with computational predictions, scientists can design more effective drug candidates with improved efficacy and reduced side effects. This interdisciplinary approach has already led to several promising candidates entering preclinical development.

The pharmaceutical industry has also been keen on exploring novel synthetic routes to optimize the production of 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol and its derivatives. Continuous flow chemistry has emerged as a powerful tool for scalable synthesis, offering advantages such as improved reaction control, reduced waste generation, and enhanced reproducibility. These innovations are not only cost-effective but also align with sustainable chemistry principles, making them attractive for industrial applications.

Another area of interest is the exploration of 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol in combination therapies. Polypharmacology, which involves targeting multiple disease pathways simultaneously, has gained traction as an effective strategy for treating complex conditions like cancer and autoimmune diseases. Pyridine derivatives have shown potential in this context by acting on multiple targets or by enhancing the efficacy of other drugs through synergistic effects. Preclinical studies are ongoing to evaluate such combination approaches using this compound as a key component.

The role of 2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol in addressing unmet medical needs cannot be overstated. As drug resistance becomes an increasingly pressing issue globally, there is a critical need for innovative therapeutic solutions. Pyridine-based compounds offer a rich structural framework that can be exploited to develop next-generation drugs capable of overcoming existing challenges. The unique combination of functional groups in this molecule makes it particularly well-suited for addressing diverse therapeutic areas.

In conclusion,2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol (CAS No. 1806916-61-9) represents a promising candidate for further exploration in pharmaceutical research. Its versatile structure and reactivity make it an invaluable tool for developing new drugs targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology,2-Chloro-3-cyano-5-(difluoromethyl)pyridine-6-methanol is poised to play a significant role in shaping the future of medicine.